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Compound of Interest

Compound Name: Boc-Ala(Me)-H117

Cat. No.: B15568598

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Boc-N-methyl-L-alanine is a critical component of laboratory

safety and environmental responsibility. This guide provides a comprehensive, step-by-step

protocol for the safe disposal of Boc-N-methyl-L-alanine, ensuring compliance with safety

regulations and fostering a secure research environment. The following procedures are based

on established safety data sheets for Boc-N-methyl-L-alanine and general laboratory chemical

waste guidelines.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle Boc-N-methyl-L-alanine

with the appropriate personal protective equipment (PPE). This compound is classified as

hazardous, known to cause skin and serious eye irritation.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Use impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.
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Respiratory Protection: If handling the compound as a powder and dust generation is likely,

use a NIOSH-approved respirator with a particulate filter.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

chemical.

Quantitative Data Summary
The following table summarizes the key quantitative data for Boc-N-methyl-L-alanine.

Property Value

Molecular Formula C₉H₁₇NO₄

Molecular Weight 203.24 g/mol [1]

Melting Point 88-94 °C[2][3]

Appearance White to off-white powder or crystals[2][4]

Optical Rotation [α]20/D -30±1°, c = 1% in ethanol

Purity ≥98%[3][4]

Experimental Protocol for Waste Collection and
Disposal
The primary and recommended method for the disposal of Boc-N-methyl-L-alanine is through a

licensed professional waste disposal service. Do not dispose of this chemical down the drain or

in regular trash.

1. Waste Identification and Segregation:

Identify the waste as "Hazardous Chemical Waste."
Segregate Boc-N-methyl-L-alanine waste from other waste streams to prevent accidental
mixing of incompatible materials.[5] Store acids and bases separately, and keep oxidizing
agents away from reducing agents and organic compounds.[5]

2. Containerization:
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Place all waste Boc-N-methyl-L-alanine, whether in solid form or dissolved in a solvent, into
a designated and compatible waste container.[6] Plastic containers are often preferred.[6]
The container must be in good condition, with no leaks or cracks, and have a secure screw-
on cap.[7]
Do not overfill the container; leave at least one inch of headspace to allow for expansion.[5]
Keep the waste container closed except when adding waste.[6][7]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[5][7]
The label must include the full chemical name: "Boc-N-methyl-L-alanine" or "(2S)-2-(((tert-
butoxy)carbonyl)(methyl)amino)propanoic acid." Avoid using abbreviations or chemical
formulas.[7]
Indicate the approximate quantity of the waste material and list any solvents used.
Specify the associated hazards (e.g., "Irritant," "Skin Irritant," "Eye Irritant").[5]
Note the accumulation start date on the label.[8]

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area, often referred to as a Satellite Accumulation Area (SAA).[5][6]
The storage area should be at or near the point of waste generation.[6]
Ensure the storage area has secondary containment to capture any potential leaks.[7]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal.[6]
Follow all institutional and local regulations for waste pickup and documentation.

6. Spill Cleanup:

In case of a spill, alert personnel in the area.
Wearing appropriate PPE, sweep up the solid material and place it into the labeled
hazardous waste container.
For liquid spills, use an inert absorbent material to contain and collect the waste.
Dispose of all contaminated cleanup materials (e.g., absorbent pads, gloves, wipes) in the
same hazardous waste container.
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Disposal Workflow Diagram
Boc-Ala(Me)-OH Disposal Workflow

1. Identify Waste
Boc-Ala(Me)-OH as

Hazardous Chemical Waste

2. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safety First

3. Containerize Waste
Use a compatible, sealed container.

Do not overfill.

4. Label Container
'Hazardous Waste'

Full Chemical Name
Hazards & Date

5. Store in Designated Area
Satellite Accumulation Area (SAA)

Secure & Ventilated

6. Arrange for Pickup
Contact EHS or Licensed
Waste Disposal Service

7. Documentation
Complete all required
waste disposal forms.

8. Professional Disposal
Waste is transported and

disposed of by professionals.
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Caption: Boc-Ala(Me)-OH Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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